Cas no 34171-37-4 (5-ethyl-2-thioxo-1H-pyrimidin-4-one)
34171-37-4 structure
Product Name:5-ethyl-2-thioxo-1H-pyrimidin-4-one
CAS No:34171-37-4
MF:C6H8N2OS
MW:156.205519676208
MDL:MFCD11047013
CID:294660
PubChem ID:3002042
Update Time:2025-04-19
5-ethyl-2-thioxo-1H-pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethyl-2-thiouracil
- 5-ethyl-2-sulfanylidene-1,2,3,4-tetrahydropyriMidin-4-one
- 5-Ethyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
- 4(1H)-Pyrimidinone,5-ethyl-2,3-dihydro-2-thioxo-
- 5-ethyl-2-thioxo-1H-pyrimidin-4-one
- MFCD00079592
- A853825
- 5-ethyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
- FT-0687995
- JYBWJPAOAQCXAX-UHFFFAOYSA-N
- SB57810
- SCHEMBL11158269
- (4-nitropyridin-2-yl)methyl?acetate
- NS00040598
- J-019477
- J-517471
- AKOS006337098
- 34171-37-4
- 5-ethyl-2-sulfanylidene-1H-pyrimidin-4-one
- SY021690
- GS-3964
- 5-ethyl-2,3-dihydro-2-thioxopyrimidin-4(1H)-one
- DTXSID60388230
- SCHEMBL3540299
- 5-Athyl-2-thiouracil
- AKOS032960522
- 4(1H)-Pyrimidinone, 5-ethyl-2,3-dihydro-2-thioxo-
- DB-068942
- 5-Ethyl-2,3-dihydro-2-thioxo-4(1H)-pyrimidinone;
-
- MDL: MFCD11047013
- Inchi: 1S/C6H8N2OS/c1-2-4-3-7-6(10)8-5(4)9/h3H,2H2,1H3,(H2,7,8,9,10)
- InChI Key: JYBWJPAOAQCXAX-UHFFFAOYSA-N
- SMILES: S=C1NC=C(C(N1)=O)CC
Computed Properties
- Exact Mass: 156.03584
- Monoisotopic Mass: 156.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 73.2A^2
Experimental Properties
- Color/Form: No data available
- Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 191-193 ºC
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: Very slightly soluble (0.91 g/l) (25 º C),
- PSA: 41.13
- LogP: 0.99490
5-ethyl-2-thioxo-1H-pyrimidin-4-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Store at 4°C,-4At ℃Store…Better
5-ethyl-2-thioxo-1H-pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079604-1g |
5-Ethyl-2-thiouracil |
34171-37-4 | 95% | 1g |
£152.00 | 2022-03-01 | |
| Fluorochem | 079604-10g |
5-Ethyl-2-thiouracil |
34171-37-4 | 95% | 10g |
£995.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ533-50mg |
5-ethyl-2-thioxo-1H-pyrimidin-4-one |
34171-37-4 | 98% | 50mg |
79.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ533-200mg |
5-ethyl-2-thioxo-1H-pyrimidin-4-one |
34171-37-4 | 98% | 200mg |
184.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UQ533-1g |
5-ethyl-2-thioxo-1H-pyrimidin-4-one |
34171-37-4 | 98% | 1g |
648.0CNY | 2021-07-15 | |
| Chemenu | CM121188-5g |
5-Ethyl-2-thiouracil |
34171-37-4 | 97% | 5g |
$263 | 2021-08-06 | |
| TRC | E926855-50mg |
5-Ethyl-2-thiouracil |
34171-37-4 | 50mg |
$ 75.00 | 2023-09-07 | ||
| TRC | E926855-250mg |
5-Ethyl-2-thiouracil |
34171-37-4 | 250mg |
$ 155.00 | 2023-09-07 | ||
| TRC | E926855-500mg |
5-Ethyl-2-thiouracil |
34171-37-4 | 500mg |
$247.00 | 2023-05-18 | ||
| TRC | E926855-1g |
5-Ethyl-2-thiouracil |
34171-37-4 | 1g |
$460.00 | 2023-05-18 |
5-ethyl-2-thioxo-1H-pyrimidin-4-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
34171-37-4 (5-ethyl-2-thioxo-1H-pyrimidin-4-one) Related Products
- 71411-75-1(4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-octyl-2-thioxo-)
- 86351-35-1( )
- 59698-21-4(5-Cyclopropyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one)
- 636-26-0(5-methyl-2-mercaptopyrimidin-4-ol)
- 23956-11-8(5-(2-hydroxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one)
- 2954-52-1(5-Propyl-2-thiouracil)
- 16372-06-8(2-Thioxo-2,3,6,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidin-4(5H)-one)
- 89598-68-5(4(1H)-Pyrimidinone,6-amino-2,3-dihydro-5-(2-hydroxyethyl)-2-thioxo-)
- 29113-41-5(5-Butyl-4-hydroxy-2-mercapto-6-methylpyrimidine)
- 102613-14-9(5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk